Cas no 102169-94-8 (5-bromo-4-chloro-2-methoxybenzenamine)

• Product Name: 5-bromo-4-chloro-2-methoxybenzenamine
• CAS No: 102169-94-8
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• MDL: MFCD22192351
• CID: 3039457
• PubChem ID: 75537158
• Update Time: 2025-06-28

5-bromo-4-chloro-2-methoxybenzenamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-2-methoxybenzenamine
• 4-Chlor-5-brom-2-methoxy-anilin
• 5-Bromo-4-chloro-2-methoxyaniline
• CEA16994
• MFCD22192351
• CS-0416117
• SCHEMBL16117963
• DB-107471
• G74035
• SB76976
• 102169-94-8
• EN300-5557439
• BS-26342
• Z1617984838

• MDL： MFCD22192351
• Inchi： 1S/C7H7BrClNO/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,10H2,1H3
• InChI Key： YYRSHQWXBOMAAS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)N)OC)Cl

Computed Properties

• Exact Mass: 234.94000
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.27450

Additional information on 5-bromo-4-chloro-2-methoxybenzenamine

Introduction to 5-bromo-4-chloro-2-methoxybenzenamine (CAS No. 102169-94-8)

5-bromo-4-chloro-2-methoxybenzenamine, identified by the Chemical Abstracts Service Number (CAS No.) 102169-94-8, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a benzenoid aromatic ring substituted with bromine, chlorine, and methoxy groups, as well as an amino functional group, exhibits a unique set of chemical properties that make it valuable for various synthetic applications.

The structural configuration of 5-bromo-4-chloro-2-methoxybenzenamine contributes to its reactivity and utility in medicinal chemistry. The presence of both electron-withdrawing (chloro and amino) and electron-donating (methoxy) groups on the aromatic ring creates a balance that allows for selective functionalization at different positions. This characteristic is particularly advantageous in the synthesis of more complex molecules, including potential pharmacophores for drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from aromatic amines due to their biological activity. 5-bromo-4-chloro-2-methoxybenzenamine has emerged as a key building block in the synthesis of various bioactive compounds. Its incorporation into drug candidates has been explored in several therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of 5-bromo-4-chloro-2-methoxybenzenamine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By serving as a precursor for more complex kinase inhibitors, 5-bromo-4-chloro-2-methoxybenzenamine contributes to the development of targeted therapies that can modulate these pathways effectively.

Recent studies have highlighted the compound's utility in the synthesis of small-molecule inhibitors targeting tyrosine kinases. For instance, derivatives of 5-bromo-4-chloro-2-methoxybenzenamine have been investigated for their ability to inhibit aberrant signaling pathways involved in tumor growth and progression. The bromine and chlorine substituents on the aromatic ring enhance binding affinity to target proteins, making this compound an attractive scaffold for drug design.

The methoxy group in 5-bromo-4-chloro-2-methoxybenzenamine also plays a critical role in modulating its pharmacological properties. This group can influence solubility, metabolic stability, and overall bioavailability of drug candidates derived from it. Additionally, the amino group provides a site for further derivatization, allowing chemists to fine-tune the properties of the final compound.

In addition to its applications in oncology, 5-bromo-4-chloro-2-methoxybenzenamine has been explored in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, and targeting key inflammatory pathways has become a major focus in drug discovery. The compound's structural features make it a versatile precursor for synthesizing molecules that can modulate inflammatory responses.

The synthesis of 5-bromo-4-chloro-2-methoxybenzenamine itself is an interesting process that showcases modern organic synthetic techniques. The preparation typically involves multi-step reactions starting from commercially available aromatic precursors. Key steps include halogenation reactions to introduce bromine and chlorine at specific positions on the benzene ring, followed by methylation and amination to achieve the desired substitution pattern.

The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of 5-bromo-4-chloro-2-methoxybenzenamine. These reactions allow for precise control over regioselectivity and yield high-quality intermediates essential for further functionalization. Advances in catalytic systems have made these transformations more efficient and environmentally friendly, aligning with green chemistry principles.

As research continues to uncover new therapeutic targets and mechanisms, the demand for high-quality intermediates like 5-bromo-4-chloro-2-methoxybenzenamine is expected to grow. Pharmaceutical companies and academic institutions are increasingly relying on such compounds to accelerate drug discovery pipelines and bring innovative treatments to market faster.

The versatility of 5-bromo-4-chloro-2-methoxybenzenamine extends beyond its role as an intermediate; it also serves as a valuable tool for chemists exploring new synthetic methodologies. Its unique structural features provide insights into how substituents can influence reaction outcomes, contributing to our understanding of molecular interactions at a fundamental level.

In conclusion,5-bromo-4-chloro-2-methoxybenzenamine (CAS No. 102169-94-8) is a multifaceted compound with significant applications in pharmaceutical chemistry and drug development. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in modern medicinal chemistry research. As advancements continue to emerge from studies involving this compound,5-bromo-4-chloro...